molecular formula C9H19ClN2O B1632543 4-(Piperidin-4-yl)morpholine hydrochloride

4-(Piperidin-4-yl)morpholine hydrochloride

Cat. No. B1632543
M. Wt: 206.71 g/mol
InChI Key: DBCKOLMGKUHNCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Piperidin-4-yl)morpholine hydrochloride is a useful research compound. Its molecular formula is C9H19ClN2O and its molecular weight is 206.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Piperidin-4-yl)morpholine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Piperidin-4-yl)morpholine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Piperidin-4-yl)morpholine hydrochloride

Molecular Formula

C9H19ClN2O

Molecular Weight

206.71 g/mol

IUPAC Name

4-piperidin-4-ylmorpholine;hydrochloride

InChI

InChI=1S/C9H18N2O.ClH/c1-3-10-4-2-9(1)11-5-7-12-8-6-11;/h9-10H,1-8H2;1H

InChI Key

DBCKOLMGKUHNCO-UHFFFAOYSA-N

SMILES

C1CNCCC1N2CCOCC2.Cl

Canonical SMILES

C1CNCCC1N2CCOCC2.Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Hydrogen chloride was bubbled through an ice-cooled solution of tert-butyl 4-(4-morpholinyl)-1-piperidinecarboxylate (J.O.C. 1990; 55(8); 2552) (6.5 g, 24 mmol) in dichloromethane (100 ml), and the solution then stirred at 0° C. for 2 hours. The reaction was degassed under nitrogen, allowed to warm to room temperature, and evaporated under reduced pressure to afford the title compound as a white solid, 5.91 g.
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

30.00 kg (90.01 mol) 4-[1-(phenylmethyl)-4-piperidinyl]-morpholine-dihydrochloride (M) were dissolved in 67.5 L methanol and 20.0 L water. Then the mixture was hydrogenated at a pressure of 4 bar and an internal temperature of 50° C. in the presence of 1.80 kg palladium on charcoal until no further uptake of hydrogen could be detected. After the reaction had ended the catalyst was filtered off and washed with a mixture of 18.0 L methanol and 2.0 L water. The hydrogenation solution obtained was then transferred into a reactor and heated to 60° C. At 60° C. 540.0 L ethanol were metered in. The resulting suspension was cooled to 5° C. The product was centrifuged off and dried.
Name
4-[1-(phenylmethyl)-4-piperidinyl]-morpholine-dihydrochloride
Quantity
30 kg
Type
reactant
Reaction Step One
Quantity
67.5 L
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
540 L
Type
reactant
Reaction Step Three
Name
Quantity
20 L
Type
solvent
Reaction Step Four
Quantity
1.8 kg
Type
catalyst
Reaction Step Five

Synthesis routes and methods III

Procedure details

10.00 kg (58.74 mol) 4-(4-piperidinyl)-morpholine (N) were placed in 100.0 L ethanol and heated to 50° C. At 50° C., 12.15 kg (123.35 mol) conc. hydrochloric acid (37%) were metered in. The resulting suspension was cooled to 20° C. and stirred for 30 minutes at 20° C. The product was centrifuged off and dried.
Quantity
10 kg
Type
reactant
Reaction Step One
Quantity
12.15 kg
Type
reactant
Reaction Step Two
Quantity
100 L
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.